2,4,4,4-Tetrachlorobutyryl chloride

• CAS No.: 68121-36-8
• Molecular Formula: C4H3Cl5O
• Molecular Weight: 244.3 g/mol
• IUPAC Name: 2,4,4,4-tetrachlorobutanoyl chloride
• InChI: InChI=1S/C4H3Cl5O/c5-2(3(6)10)1-4(7,8)9/h2H,1H2
• InChI Key: KRNCRUFKDXQLJZ-UHFFFAOYSA-N
• Canonical SMILES: C(C(C(=O)Cl)Cl)C(Cl)(Cl)Cl

Description

2,4,4,4-Tetrachlorobutyryl chloride is a useful research compound. Its molecular formula is C4H3Cl5O and its molecular weight is 244.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

226 g (1 mol) of 2,4,4,4-tetrachlorobutyric acid [produced according to CA, 63, 13089e (1965)], 600 g of thionyl chloride and 1 ml of N,N-dimethylformamide are heated for 2 hours at 50° C. and for 2 hours at 75° C. After the unreacted thionyl chloride has been evaporated off, the residue is distilled to obtain 227.6 g (93% of theory) of 2,4,4,4-tetrachlorobutyric acid chloride; b.p. 90°-91° C./15 mm Hg.